Cas no 946007-61-0 (4-(Benzyloxy)-3-cyanobenzoic acid)

• Product Name: 4-(Benzyloxy)-3-cyanobenzoic acid
• CAS No: 946007-61-0
• MF: C₁₅H₁₁NO₃
• MW: 253.252743959427
• CID: 796724
• PubChem ID: 16749444
• Update Time: 2025-05-21

4-(Benzyloxy)-3-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-3-cyanobenzoic acid
• 3-cyano-4-phenylmethoxybenzoic acid
• Benzoic acid, 3-cyano-4-(phenylmethoxy)-
• 3-cyano-4-benzyloxybenzoic acid
• 4-BENZYLOXY-3-CYANOBENZOIC ACID
• 946007-61-0
• SCHEMBL5026568
• 4-(benzyloxy)-3-cyanobenzoicacid
• AKOS015891486
• FT-0709332
• Benzoicacid, 3-cyano-4-(phenylmethoxy)-
• Benzoicacid,3-cyano-4-(phenylmethoxy)-
• DTXSID90587810
• 4-Benzyloxy-3-cyano-benzoicacid

• Inchi： 1S/C15H11NO3/c16-9-13-8-12(15(17)18)6-7-14(13)19-10-11-4-2-1-3-5-11/h1-8H,10H2,(H,17,18)
• InChI Key： LSHOVMIYDITWFZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1C#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 253.07400
• Monoisotopic Mass: 253.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.311
• Boiling Point: 464.043°C at 760 mmHg
• Flash Point: 234.445°C
• Refractive Index: 1.629
• PSA: 70.32000
• LogP: 2.83548

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(Benzyloxy)-3-cyanobenzoic acid

Recent Advances in the Application of 4-(Benzyloxy)-3-cyanobenzoic Acid (CAS: 946007-61-0) in Chemical Biology and Pharmaceutical Research

4-(Benzyloxy)-3-cyanobenzoic acid (CAS: 946007-61-0) has emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies highlight its utility in the development of novel therapeutic compounds, particularly in the fields of oncology and anti-inflammatory drug discovery. This compound's unique structural features, including the benzyloxy and cyano functional groups, make it a versatile building block for the construction of complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-(Benzyloxy)-3-cyanobenzoic acid as a precursor in the synthesis of potent kinase inhibitors. The research team successfully modified the compound to create a series of derivatives with enhanced selectivity for specific cancer-related kinases. Molecular docking studies revealed that the benzyloxy group plays a critical role in binding interactions with the ATP-binding site of target kinases.

In pharmaceutical formulation research, 4-(Benzyloxy)-3-cyanobenzoic acid has shown promise as a pH-sensitive prodrug component. A recent patent application (WO2023051234) describes its incorporation into novel drug delivery systems that demonstrate improved solubility and controlled release properties. The cyano group in particular was found to influence the hydrolysis kinetics of these prodrug formulations under physiological conditions.

Analytical chemistry advancements have also benefited from this compound. Researchers at several institutions have developed highly sensitive HPLC and LC-MS methods using 4-(Benzyloxy)-3-cyanobenzoic acid as a reference standard or derivatization agent. Its distinct UV absorption profile and mass fragmentation pattern make it particularly useful for method development and validation in complex biological matrices.

The safety profile of 4-(Benzyloxy)-3-cyanobenzoic acid has been extensively studied in recent toxicological assessments. While generally showing good stability and low acute toxicity, some studies note potential metabolic pathways that could lead to reactive intermediates. These findings have important implications for its use in pharmaceutical development and underscore the need for thorough metabolic studies in drug candidate optimization.

Looking forward, the unique properties of 4-(Benzyloxy)-3-cyanobenzoic acid continue to inspire innovative applications. Current research directions include its potential as a molecular scaffold for PROTAC (proteolysis targeting chimera) development and as a component in bioorthogonal chemistry approaches for targeted drug delivery. The compound's versatility ensures it will remain an important tool in chemical biology and medicinal chemistry research for years to come.